5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine hydrochloride

• IUPAC Name: 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine;hydrochloride
• InChI: InChI=1S/C6H9N3.ClH/c1-2-7-6-8-3-5-9(6)4-1;/h3,5H,1-2,4H2,(H,7,8);1H
• InChI Key: KHUHZFZYBGHUME-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=NC=CN2C1.Cl
• Molecular Formula: C6H10ClN3
• DSSTOX Substance ID: DTXSID00672004
• Molecular Weight: 159.62 g/mol
• CAS RN: 1209264-64-1

Description

5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine hydrochloride is an organic compound with the CAS Number: 1209264-64-1. It has a molecular weight of 159.62 and a linear formula of C6H10ClN3.

Synthesis Analysis

The synthesis of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine derivatives has been reported in several studies. One method involves the condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux. The synthesis of carbohydrazide was accomplished in six steps from commercially available 2-amino pyrimidine.

Physical And Chemical Properties Analysis

5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine hydrochloride is a solid at room temperature. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthetic Methodologies and Heterocyclic Chemistry Imidazo[1,2-a]pyrimidines, including derivatives like 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine, are critical scaffolds in medicinal chemistry due to their structural resemblance to nucleotides and potential for diverse biological activities. Kobak and Akkurt (2022) reviewed the synthetic strategies and applications of these heterocycles, highlighting their importance in developing new compounds with potential therapeutic applications (Kobak & Akkurt, 2022).

Biological and Medicinal Applications While the explicit studies on 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine hydrochloride are not directly mentioned, research on similar imidazo[1,2-a]pyrimidine derivatives provides insight into the potential biological and medicinal applications of these compounds. Imidazo[1,2-a]pyrimidines have been extensively investigated for their biological properties, including anticancer, anti-inflammatory, and antimicrobial activities. For example, the review by Gitanjali Jindal and N. Kaur (2021) on pyrimidine-based optical sensors and their biological applications reflects the broad utility of pyrimidine derivatives in sensing and biological contexts, suggesting potential areas where 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine could be applied (Jindal & Kaur, 2021).

Optoelectronic Materials The incorporation of pyrimidine and imidazo[1,2-a]pyrimidine derivatives in optoelectronic materials signifies their importance beyond pharmaceuticals. Lipunova et al. (2018) discussed the application of quinazolines and pyrimidines in creating novel optoelectronic materials, indicating the potential of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine hydrochloride in this field as well (Lipunova et al., 2018).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and others.